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Compound of Interest

Compound Name: 2-Methylbiphenyl

Cat. No.: B1362416

An In-depth Technical Guide to 2-Methylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methylbiphenyl, a key aromatic
hydrocarbon with significant applications in chemical synthesis and pharmaceutical
development. This document outlines its chemical identity, physical properties, synthesis
protocols, and its role as a crucial intermediate in the creation of high-value molecules.

Chemical Identity and Molecular Structure

2-Methylbiphenyl, also known as 2-phenyltoluene, is an organic compound consisting of a
biphenyl backbone with a methyl group substituted at the 2-position of one of the phenyl rings.

CAS Number: 643-58-3[1][2][3]

Molecular Formula: Ci3H12[1][4][5]

IUPAC Name: 1-methyl-2-phenylbenzene[1][4][5]

Synonyms: 2-Methyl-1,1'-biphenyl, o-Methylbiphenyl, 2-Phenyltoluene[1][6]

The molecular structure is represented by the following SMILES string:
CC1=CC=CC=C1C2=CC=CC=C2.[1][4][5]
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Physicochemical Properties

The physical and chemical properties of 2-Methylbiphenyl are summarized in the table below,

providing essential data for laboratory and industrial applications.

Property Value Source(s)
Molecular Weight 168.23 g/mol [41[5]
Clear colorless to light yellow
Appearance o [51[7]
liquid
Melting Point -0.2 °C [41[8]
Boiling Point 255.0 to 256.0 °C [4]18]
) 1.010 - 1.012 g/cm? at 20-22
Density [4][8]

°C

Refractive Index

1.5890 to 1.5920 at 20 °C

[7](8]

Flash Point ~107 °C (225 °F) [2][8]
N Insoluble in water; Soluble in
Solubility
ether and alcohol.[4][5]
LogP 3.9-4.14 [4][5]

Synthesis Protocols

2-Methylbiphenyl and its derivatives are synthesized through various cross-coupling

reactions. Below are detailed experimental protocols for two common methods.

This method involves the reaction of an o-tolylmagnesium Grignard reagent with

chlorobenzene, catalyzed by a nickel(ll) halide and a triarylphosphine ligand.[9]

Experimental Protocol:

o Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., argon or nitrogen), prepare the o-tolylmagnesium Grignard reagent by
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reacting o-bromotoluene or o-chlorotoluene with magnesium turnings in anhydrous
tetrahydrofuran (THF).

o Catalyst Preparation: In a separate flask, dissolve the anhydrous nickel(ll) halide (e.g., NiBrz)
and the triarylphosphine ligand (e.g., triphenylphosphine) in anhydrous THF.

o Coupling Reaction: To the freshly prepared Grignard reagent, add the chlorobenzene.

o Catalyst Addition: Slowly add the catalyst solution to the reaction mixture. The reaction is
often exothermic and may require cooling to maintain a controlled temperature.

o Reaction Monitoring: Monitor the progress of the reaction by gas chromatography (GC) or
thin-layer chromatography (TLC).

o Work-up: Upon completion, quench the reaction by carefully adding a saturated aqueous
solution of ammonium chloride.

o Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or
ethyl acetate.

 Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure. The crude product can be further purified by vacuum
distillation or column chromatography to yield pure 2-Methylbiphenyl.

A logical workflow for this synthesis is depicted below.
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Grignard Cross-Coupling Workflow

Derivatives of 2-Methylbiphenyl, such as 2-methyl-3-biphenylmethanol, can be prepared via a
Suzuki coupling reaction.[10] The example below describes the synthesis of 3-phenyl-2-
methylbenzoic acid, a precursor to the target molecule.

Experimental Protocol:

e Reaction Setup: In a reaction flask, combine 3-bromo-2-methylbenzoic acid, a palladium
catalyst (e.g., Pd/C), and a base (e.g., sodium carbonate or sodium acetate).
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» Solvent and Reagent Addition: Add a suitable solvent, such as water, and the phenylboronic
acid or a phenylborate salt (e.g., sodium tetraphenylborate). The pH of the reaction system
should be maintained between 8 and 10.

o Reaction Conditions: Heat the reaction mixture, typically to reflux, for a period of 1 to 12
hours, depending on the specific substrates and catalyst used.

e Reaction Monitoring: Monitor the reaction's progress using an appropriate analytical
technique like HPLC or TLC.

o Work-up: After the reaction is complete, cool the mixture and acidify it with an acid, such as
2N hydrochloric acid.

o Extraction: Extract the product from the aqueous phase using an organic solvent like ethyl
acetate.

 Purification: Combine the organic extracts, dry them over an anhydrous drying agent, filter,
and remove the solvent under reduced pressure to obtain the crude 3-phenyl-2-
methylbenzoic acid.

e Reduction: The resulting carboxylic acid can then be reduced using a suitable reducing
agent (e.g., borane or lithium aluminum hydride) to yield 2-methyl-3-biphenylmethanol.

The signaling pathway for this synthesis is illustrated in the diagram below.
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Suzuki Coupling and Reduction Pathway

Applications in Research and Drug Development

2-Methylbiphenyl and its derivatives are valuable intermediates in the synthesis of various
commercial and pharmaceutical products.

e Dye Carrier: It is used as a dye carrier in the textile industry.[4]

o Heat Transfer Fluids: Certain formulations containing methylbiphenyls are utilized as heat
transfer fluids.[4]

o Pharmaceutical Intermediates: This is a critical area of application.

o Antihypertensive Drugs: 2-Cyano-4'-methylbiphenyl, a derivative, is a key intermediate in
the synthesis of anti-hypertensive drugs.[11]

o Anticancer Agents: The biphenyl scaffold is significant for inhibitors of the PD-1/PD-L1
axis. Novel compounds based on a 2-methylbiphenyl structure have been synthesized

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1362416?utm_src=pdf-body-img
https://www.benchchem.com/product/b1362416?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbiphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbiphenyl
https://asianpubs.org/index.php/ajchem/article/download/11825/11806
https://www.benchchem.com/product/b1362416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

and evaluated for their anti-cancer activity.[12] Derivatives like 2-methyl-3-
biphenylmethanol are used in the creation of PD-L1 inhibitors, which are at the forefront of
cancer immunotherapy.[13]

o Anticonvulsants: Biphenyl itself has been studied for its application in preparing drugs for
preventing and treating convulsions.[14]

The relationship between 2-Methylbiphenyl and its key applications is summarized in the
diagram below.
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Applications of 2-Methylbiphenyl

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Methylbiphenyl.
The National Institute of Standards and Technology (NIST) provides reference spectra for this
compound.

e Mass Spectrum (Electron lonization): Available in the NIST WebBook.[15]
e IR Spectrum: Available in the NIST WebBook.[6]

e UV/Visible Spectrum: Available in the NIST WebBook.[16]
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Researchers should consult these databases for detailed spectral information to confirm the
identity and purity of their samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methylbiphenyl CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362416#2-methylbiphenyl-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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